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Compound of Interest

Compound Name: Octan-2-yl 2-chloroacetate

CAS No.: 20411-47-6

Cat. No.: B1293847

Get Quote

Executive Summary: The Analytical Utility of the
Chloroacetate Moiety
In the field of biocatalysis and chiral drug development, Octan-2-yl 2-chloroacetate serves a

dual purpose: it is both a high-value intermediate in the kinetic resolution of octan-2-ol and a

robust analytical standard.

While simple acetates are common, the 2-chloroacetate derivative offers superior

spectroscopic distinctiveness. The electronegative chlorine atom induces a significant

downfield shift (

ppm) of the

-proton signal compared to the non-halogenated acetate. This guide objectively compares the
NMR profile of Octan-2-yl 2-chloroacetate against its metabolic precursors and analogues,
demonstrating why it provides a more reliable integration window for monitoring lipase-
catalyzed resolutions.
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The molecule comprises a chiral lipophilic tail (octan-2-yl) and an activated acyl head

(chloroacetate).

Inductive Effect: The chlorine atom (

) exerts a strong inductive effect (-I), deshielding the adjacent methylene protons (

).

Chiral Discrimination: Although the acyl tail is achiral, the proximity to the chiral center at C-2

of the octyl chain can theoretically induce diastereotopicity in the

protons, though this is often unresolved at standard field strengths (300-400 MHz).

Comparative Matrix: Target vs. Alternatives
Feature

Octan-2-yl 2-

chloroacetate

Octan-2-yl Acetate
(Alternative)

Octan-2-ol
(Substrate)

Diagnostic Signal Singlet @ 4.03 ppm Singlet @ 2.03 ppm Methine @ 3.78 ppm

Spectral Region Clear (Mid-field)
Congested

(Allylic/Alkyl region)

Mid-field (overlap

possible)

Reactivity High (Activated Ester) Moderate Nucleophile

Application
Kinetic Resolution

Standard
General Metabolite Starting Material

Experimental Protocol: Synthesis & Acquisition
To ensure the validity of the spectral data, the following self-validating synthesis protocol is

recommended for generating the analytical standard.

3.1. Chemical Synthesis (Standard Preparation)
Reagents: Octan-2-ol (1.0 eq), Chloroacetyl chloride (1.1 eq), Pyridine (1.2 eq), DCM

(Solvent).

Procedure:
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Dissolve octan-2-ol and pyridine in dry DCM at 0°C.

Add chloroacetyl chloride dropwise (exothermic control).

Stir at RT for 2 hours.

Validation: Monitor TLC (Hexane:EtOAc 9:1). Product

; Alcohol

.

Workup: Wash with 1M HCl (removes pyridine), then Sat.

. Dry over

.

3.2. NMR Acquisition Parameters
Solvent:

(99.8% D) with 0.03% TMS.

Frequency: 400 MHz (

).

Concentration: 15 mg/0.6 mL.

Temperature: 298 K.

Spectral Data & Comparative Analysis
4.1.

NMR Data Table (400 MHz,

)
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The following table contrasts the target molecule with its non-chlorinated analogue to highlight

the "Shift Dispersion" advantage.

Position Proton Type Multiplicity
(ppm)
Chloroacetat

e

(ppm)
Acetate

(Shift)

H-1'
Acyl

-CH2
Singlet (s) 4.03 2.03 (CH3) +2.00

H-2
Methine (-

CH-O-)
Sextet (m) 4.98 4.88 +0.10

H-1
Methyl

(Doublet)
Doublet (d) 1.25 1.21 +0.04

H-3 to H-7
Chain (-

CH2-)
Multiplet (m) 1.30 - 1.60 1.25 - 1.55 Negligible

H-8
Terminal

Methyl
Triplet (t) 0.88 0.88 0.00

4.2. Detailed Analysis of Key Signals
The "Diagnostic Singlet" (4.03 ppm):

Observation: A sharp singlet appears at 4.03 ppm.

Advantage:[1][2] In complex biological mixtures (e.g., crude lipase ferments), the region

2.0–2.5 ppm is often crowded with signals from fatty acids, residual solvents (Acetone @

2.17), or protein side chains. The chloroacetate signal at 4.03 ppm sits in a "silent"

window, allowing for precise integration and yield calculation.

The Chiral Methine (4.98 ppm):

Observation: The proton at the chiral center (H-2) shifts from 3.78 ppm (in free Octan-2-ol)

to 4.98 ppm.
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Mechanism:[2][3] Acylation deshields the methine proton. The inductive pull of the Cl atom

adds a further slight deshielding (+0.1 ppm) compared to the standard acetate.

Coupling: Appears as a pseudo-sextet (

) due to coupling with the methyl group (H-1) and the methylene group (H-3).

Visualizations
5.1. Synthesis & Analysis Workflow
This diagram outlines the critical path from crude reaction to validated spectral data.

Reactants
Octan-2-ol + Cl-Ac-Cl

Acylation
(DCM, Pyridine, 0°C)Nucleophilic Subst.

Acidic Workup
(Remove Pyridine)

Quench Crude OilExtraction 1H NMR Analysis
(CDCl3)

Sample Prep

Signal @ 4.03 ppm?

Integration

No (Retest)

Validated
Standard

Yes (Singlet)

Click to download full resolution via product page

Figure 1: Critical path for the synthesis and validation of the Octan-2-yl 2-chloroacetate
analytical standard.

5.2. Spectroscopic Logic Tree
A decision tree for researchers identifying the product in a kinetic resolution mixture.
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Analyze Spectrum
(Region 3.5 - 5.5 ppm)

Check Methine Shift
(H-2)

~ 3.8 ppm ~ 5.0 ppm

Free Alcohol
(Substrate)

Check Alpha Region
(2.0 - 4.1 ppm)

Singlet @ 2.0 ppm Singlet @ 4.03 ppm

Octan-2-yl Acetate
(Non-halogenated)

Octan-2-yl 2-chloroacetate
(Target)

Click to download full resolution via product page

Figure 2: Spectroscopic decision tree for distinguishing the target ester from substrate and non-

halogenated byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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